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Compound of Interest

Compound Name: Aniline-13C6

Cat. No.: B144447

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Aniline-13C6, a stable
isotope-labeled compound critical for a range of applications in research and development.
This document details its chemical and physical properties, outlines key experimental
protocols, and visualizes relevant pathways and workflows to support its effective
implementation in the laboratory.

Core Properties and Specifications

Aniline-13C6 is a form of aniline in which all six carbon atoms in the benzene ring are the 13C
isotope. This isotopic labeling provides a distinct mass shift, making it an invaluable tool for
mass spectrometry-based applications.
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Property Value Citations
CAS Number 100849-37-4 [1]
Molecular Formula 13C6H7N [1]
Molecular Weight 99.08 g/mol [1]
Isotopic Purity =99 atom % 13C [1]
Chemical Purity >98% [2]
Appearance Liquid [1]
Melting Point -6 °C (lit.) [1]
Boiling Point 184 °C (lit.) [1]
Density 1.087 g/mL at 25 °C [1]

Refractive Index

n20/D 1.586 (lit.)

[1]

Storage Temperature

2-8°C

[1]

Solubility

DMF: 30 mg/ml, DMSO: 30
mg/ml, Ethanol: 30 mg/ml,
Ethanol:PBS (pH 7.2) (1:4): 0.2

mg/ml

SMILES String

N[13c]1[13cH][13cH][13cH]
[13cH][13cH]1

[1]

InChl Key

PAYRUJLWNCNPSJ-
IDEBNGHGSA-N

[1]

Applications in Research and Development

Aniline-13C6 serves as a critical tool in a variety of scientific disciplines:

» Metabolic Studies: As a stable isotope tracer, it is used to investigate the biotransformation of
aromatic amines.[1] The labeled aniline can be introduced into biological systems, and its
metabolic fate can be tracked using mass spectrometry to elucidate metabolic pathways and
identify novel metabolites.[3]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://pubmed.ncbi.nlm.nih.gov/9237764/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Quantitative Analysis: It is widely used as an internal standard for the accurate quantification
of aniline and its derivatives in complex matrices, such as environmental samples.[1][4]
Isotope dilution mass spectrometry using Aniline-13C6 can correct for matrix effects and
variations in sample preparation.

o Chemical Synthesis: Aniline-13C6 is a versatile building block for the synthesis of other 13C-
labeled compounds.[2] This includes the preparation of labeled drug molecules, metabolites,
and probes for use in drug discovery and development. For example, it can be used in the
synthesis of 13Ce-labeled derivatives of tryptophan and indole.[2]

e Proteomics and Glycomics: In quantitative proteomics, aniline-containing reagents are used
for isotopic labeling of glycans to enable their analysis by mass spectrometry. The use of
12C6 and 13Ce aniline allows for differential labeling and relative quantification of N-glycans
from different samples.

Experimental Protocols

Protocol 1: Quantification of Aniline in Wastewater using
Aniline-13C6 as an Internal Standard by GC-MS

This protocol is adapted from EPA methodologies for the analysis of aniline derivatives in
environmental samples.

1. Scope and Application: This method is for the determination of aniline in industrial
wastewater samples using gas chromatography-mass spectrometry (GC-MS) with Aniline-
13C6 as an internal standard for accurate quantification.

2. Reagents and Standards:

Aniline (analytical standard)

Aniline-13C6 (=99 atom % 13C)

Methylene chloride (pesticide grade)

Sodium hydroxide (1.0 M)

Anhydrous sodium sulfate

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.researchgate.net/figure/The-workflow-of-stable-isotope-labeling-based-quantitative-proteomics-This-figure-is_fig5_330916137
https://www.creative-proteomics.com/blog/stable-isotope-labeling-using-amino.htm
https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methanol (HPLC grade)

Stock Standard Solutions (1000 mg/L): Prepare by accurately weighing and dissolving
aniline and Aniline-13C6 in methanol.

. Sample Preparation:
Collect a 1-liter wastewater sample.
Spike the sample with a known amount of the Aniline-13C6 internal standard solution.
Adjust the pH of the sample to >11 with 1.0 M sodium hydroxide.[5]

Perform a liquid-liquid extraction by transferring the sample to a separatory funnel and
extracting twice with 60 mL of methylene chloride.

Combine the methylene chloride extracts and dry by passing through a column of anhydrous
sodium sulfate.[5]

Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus.
. GC-MS Analysis:

GC System: Gas chromatograph equipped with a capillary column (e.g., DB-5ms).

Injector: Splitless mode, 250°C.

Oven Program: Initial temperature of 60°C, hold for 2 min, then ramp at 10°C/min to 280°C
and hold for 5 min.

Carrier Gas: Helium at a constant flow of 1 mL/min.
MS System: Quadrupole mass spectrometer.
lonization Mode: Electron lonization (EI) at 70 eV.
Scan Mode: Selected lon Monitoring (SIM).

o Monitor characteristic ions for aniline (e.g., m/z 93, 66).
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o Monitor characteristic ions for Aniline-13C6 (e.g., m/z 99, 72).

5. Quantification: Create a calibration curve by analyzing a series of standards containing
known concentrations of aniline and a fixed concentration of Aniline-13C6. The concentration
of aniline in the sample is determined by comparing the ratio of the peak area of the analyte to
the peak area of the internal standard against the calibration curve.

Click to download full resolution via product page

Experimental workflow for aniline quantification in wastewater.

Protocol 2: General Workflow for a Stable Isotope
Tracing Study of Aniline Metabolism

This protocol outlines a general approach for using Aniline-13C6 to trace its metabolic fate in a
cell culture model.

1. Cell Culture and Labeling:
o Culture cells of interest (e.g., primary hepatocytes) to mid-logarithmic growth phase.

» Replace the standard culture medium with a medium containing a known concentration of
Aniline-13C6.

 Incubate the cells for a desired period to allow for the uptake and metabolism of the labeled

compound.
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. Metabolite Extraction:

Rapidly quench metabolism by aspirating the medium and washing the cells with ice-cold
phosphate-buffered saline (PBS).

Lyse the cells and extract metabolites using a cold solvent mixture (e.g., 80:20
methanol:water).

Separate the polar metabolites from lipids and proteins by centrifugation.
. LC-MS/MS Analysis:

Analyze the polar metabolite extract using liquid chromatography-mass spectrometry (LC-
MS/MS).

Use a high-resolution mass spectrometer to detect and identify metabolites containing the
13C label.

The mass shift of +6 Da will indicate metabolites derived from Aniline-13C6.
Fragment the labeled parent ions (MS/MS) to aid in structural elucidation.

. Data Analysis:
Process the LC-MS/MS data to identify and quantify the labeled metabolites.

Map the identified metabolites onto known biotransformation pathways of aniline to
determine the metabolic flux.

Cell Labeling Metabolite Extraction LC-MS/MS Analysis Data Analysis
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Workflow for stable isotope tracing of aniline metabolism.

Signaling and Metabolic Pathways
Aniline Biotransformation

The metabolism of aniline primarily occurs in the liver and involves both Phase | and Phase I
enzymatic reactions. The major pathway involves the oxidation of aniline to various
hydroxylated and conjugated metabolites. The use of Aniline-13C6 allows for the precise
tracking of these transformations.[6]
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Simplified metabolic pathway of Aniline-13C6.

Role in Drug Development and Signaling Pathway
Analysis

Many therapeutic agents contain an aniline or aniline-like moiety. The metabolic fate of these
drugs can significantly impact their efficacy and safety. Aniline derivatives have been shown to
modulate various signaling pathways, including the Epidermal Growth Factor Receptor (EGFR)
pathway, which is crucial in cell proliferation and is often dysregulated in cancer.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/236159/
https://www.benchchem.com/product/b144447?utm_src=pdf-body-img
https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aniline-13C6 can be used to synthesize 13C-labeled versions of aniline-containing drugs.
These labeled drugs can then be used in cell-based assays to:

e Quantify the uptake and metabolism of the drug.
« ldentify the drug's target proteins through techniques like thermal proteome profiling.

o Trace the impact of the drug on downstream metabolic pathways that are regulated by the
target signaling pathway.
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Logical relationship for using Aniline-13C6 in drug development.
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Safety Information

Aniline is a hazardous substance and should be handled with appropriate safety precautions.

e Hazard Statements: Toxic if swallowed, in contact with skin, or if inhaled. May cause an
allergic skin reaction, causes serious eye damage, and is suspected of causing genetic
defects and cancer. Causes damage to organs (blood) through prolonged or repeated
exposure and is very toxic to aquatic life with long-lasting effects.[1]

» Precautionary Statements: Avoid release to the environment. Wear protective
gloves/protective clothing/eye protection/face protection. If swallowed, immediately call a
poison center or doctor.[1]

» Signal Word: Danger[1]

Users should always consult the Safety Data Sheet (SDS) for complete and up-to-date safety
information before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aniline-13C6 (CAS: 100849-37-4): A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144447#aniline-13c6-cas-number-100849-37-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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